Cas no 2229436-39-7 (3-(4-methylthiophen-2-yl)oxyazetidine)

• Product Name: 3-(4-methylthiophen-2-yl)oxyazetidine
• CAS No: 2229436-39-7
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6429939
• PubChem ID: 165968121
• Update Time: 2025-05-23

3-(4-methylthiophen-2-yl)oxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylthiophen-2-yl)oxyazetidine
• 2229436-39-7
• 3-[(4-methylthiophen-2-yl)oxy]azetidine
• EN300-1799958

• Inchi： 1S/C8H11NOS/c1-6-2-8(11-5-6)10-7-3-9-4-7/h2,5,7,9H,3-4H2,1H3
• InChI Key： WDIYFAPEXKLZTH-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1OC1CNC1

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(4-methylthiophen-2-yl)oxyazetidine

3-(4-Methylthiophen-2-yl)oxyazetidine: A Comprehensive Overview

The compound 3-(4-methylthiophen-2-yl)oxyazetidine, identified by the CAS number 2229436-39-7, is a unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its azetidine ring, a four-membered cyclic ether, which is substituted with a 4-methylthiophen-2-yl group at the 3-position. The structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 3-(4-methylthiophen-2-yl)oxyazetidine in modulating cellular signaling pathways. The azetidine ring, being a saturated four-membered ring, contributes to the molecule's stability and bioavailability. The substitution pattern at the 3-position with a methylthiophene group introduces additional electronic and steric effects, which are crucial for its interaction with biological targets. Researchers have explored its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases, making it a potential lead compound for therapeutic interventions.

The synthesis of 3-(4-methylthiophen-2-yl)oxyazetidine involves a multi-step process that combines principles from organic chemistry and catalysis. The starting materials typically include thiophene derivatives and azetidine precursors, which are subjected to coupling reactions under controlled conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, facilitating its use in preclinical studies. The development of scalable synthetic routes has also been a focus of research to meet the growing demand for this compound in academic and industrial settings.

In terms of pharmacokinetics, 3-(4-methylthiophen-2-yl)oxyazetidine exhibits favorable properties that enhance its suitability as a drug candidate. Studies have shown that it has good oral bioavailability and is metabolized through predictable pathways, minimizing the risk of toxic side effects. Its ability to cross the blood-brain barrier has been particularly significant, as it suggests potential applications in treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the anti-inflammatory properties of 3-(4-methylthiophen-2-yl)oxyazetidine. In vitro experiments have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. These findings have prompted further investigations into its efficacy in animal models of inflammation, paving the way for potential clinical trials.

The structural versatility of 3-(4-methylthiophen-2-yl)oxyazetidine has also made it an attractive scaffold for drug design. By modifying the substituents on the thiophene ring or altering the azetidine ring itself, researchers can generate a library of analogs with diverse pharmacological profiles. This approach has been instrumental in identifying novel leads for treating cancer, infectious diseases, and metabolic disorders.

In conclusion, 3-(4-methylthiophen-2-yl)oxyazetidine represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. With ongoing research focusing on its synthesis optimization, pharmacokinetics, and therapeutic applications, this compound holds immense potential for contributing to the development of innovative treatments across various disease areas.